Simplified analytical methodology for glucosinolate hydrolysis products: a miniaturized extraction technique and multivariate optimization†
Analytical Methods Pub Date: 2018-11-23 DOI: 10.1039/C8AY02442A
Abstract
Miniaturized extraction techniques are one of the most significant advances in analytical chemistry today. Nowadays there is a growing tendency among food researchers to develop simpler and robust methodologies that allow the determination of multiple analytes in different samples. Based on this concept, the aim of this work was to develop an optimized and validated methodology for the determination of four isothiocyanates (ITCs) and one indole: allyl ITC, erucin, sulforaphane, phenyl ITC and indole-3-carbinol present in Brassicaceae vegetables. Experimental design and multivariate analysis were the statistical tools used during the process. The dispersive liquid–liquid microextraction (DLLME) technique developed in this work was successfully applied to the analysis of nine Brassicaceae species.
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